molecular formula C23H36O5 B1200918 Dihydrocompactin CAS No. 78366-44-6

Dihydrocompactin

Cat. No. B1200918
CAS RN: 78366-44-6
M. Wt: 392.5 g/mol
InChI Key: VXDSGTRNDFHIJB-QQPOVDNESA-N
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Description

Dihydrocompactin, also known as Dihydrocompactin, is a useful research compound. Its molecular formula is C23H36O5 and its molecular weight is 392.5 g/mol. The purity is usually 95%.
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properties

CAS RN

78366-44-6

Product Name

Dihydrocompactin

Molecular Formula

C23H36O5

Molecular Weight

392.5 g/mol

IUPAC Name

[(1S,4aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl] (2S)-2-methylbutanoate

InChI

InChI=1S/C23H36O5/c1-4-14(2)23(26)28-20-7-5-6-16-9-8-15(3)19(22(16)20)11-10-18-12-17(24)13-21(25)27-18/h8-9,14-20,22,24H,4-7,10-13H2,1-3H3/t14-,15?,16+,17+,18+,19?,20-,22?/m0/s1

InChI Key

VXDSGTRNDFHIJB-QQPOVDNESA-N

Isomeric SMILES

CC[C@H](C)C(=O)O[C@H]1CCC[C@H]2C1C(C(C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O

SMILES

CCC(C)C(=O)OC1CCCC2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O

Canonical SMILES

CCC(C)C(=O)OC1CCCC2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O

synonyms

4a,5-dihydrocompactin
dihydrocompactin

Origin of Product

United States

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